Cas no 438610-09-4 ([(2-Methoxy-5-methylphenyl)carbamoyl](phenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product Name: [(2-Methoxy-5-methylphenyl)carbamoyl](phenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 438610-09-4
• MF: C₂₃H₂₂N₂O₄S
• MW: 422.496784687042
• CID: 5843827
• PubChem ID: 3322055
• Update Time: 2025-07-09

[(2-Methoxy-5-methylphenyl)carbamoyl](phenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26608725
• [(2-methoxy-5-methylphenyl)carbamoyl](phenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• AB00713936-01
• Z18836693
• starbld0008466
• AKOS002489067
• 2-((2-Methoxy-5-methylphenyl)amino)-2-oxo-1-phenylethyl 2-(methylthio)nicotinate
• Oprea1_047104
• 438610-09-4
• [(2-Methoxy-5-methylphenyl)carbamoyl](phenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate

• Inchi： 1S/C23H22N2O4S/c1-15-11-12-19(28-2)18(14-15)25-21(26)20(16-8-5-4-6-9-16)29-23(27)17-10-7-13-24-22(17)30-3/h4-14,20H,1-3H3,(H,25,26)
• InChI Key： BQPQLQWWIDNGGU-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OC(C(NC1C=C(C)C=CC=1OC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 422.13002836g/mol
• Monoisotopic Mass: 422.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 103Ų

Additional information on [(2-Methoxy-5-methylphenyl)carbamoyl](phenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate

Introduction to [(2-Methoxy-5-methylphenyl)carbamoyl](phenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 438610-09-4)

Compound with the CAS number 438610-09-4 and the product name [(2-Methoxy-5-methylphenyl)carbamoyl](phenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique combination of functional groups, including 2-methoxy-5-methylphenyl, carbamoyl, phenyl, and methylsulfanyl substituents, contributes to its distinctive chemical properties and biological activities.

The structural framework of this compound incorporates a pyridine core, which is a well-documented pharmacophore in numerous therapeutic agents. Pyridine derivatives are widely recognized for their role in modulating various biological pathways, making them invaluable in the design of novel drugs. Specifically, the presence of a methylsulfanyl group at the 2-position of the pyridine ring introduces a sulfur-containing moiety that can engage in hydrogen bonding and other non-covalent interactions with biological targets. These interactions are crucial for achieving high affinity and selectivity in drug design.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). The compound [(2-Methoxy-5-methylphenyl)carbamoyl](phenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate exhibits promising potential as a PPI modulator due to its ability to disrupt or stabilize protein complexes involved in various disease pathways. For instance, studies have shown that pyridine-based compounds can interfere with the binding of key enzymes and receptors, thereby inhibiting or activating specific signaling cascades. This makes them particularly relevant in the treatment of conditions such as cancer, inflammation, and neurodegenerative diseases.

The carbamoyl group in the compound's structure is another critical feature that enhances its pharmacological profile. Carbamoyl moieties are known to exhibit diverse biological activities, including antiviral, anti-inflammatory, and anticancer effects. By incorporating this group into the molecular scaffold, researchers aim to leverage its known properties while exploring new therapeutic applications. The carbamoyl functionality can also serve as a site for further chemical modification, allowing for the development of libraries of derivatives with tailored biological activities.

Efforts to understand the mechanism of action of this compound have led to several intriguing findings. Preclinical studies have demonstrated that it can inhibit the activity of specific enzymes by binding to their active sites or allosteric pockets. This binding can alter the conformational dynamics of the target proteins, leading to downstream effects on cellular processes. Additionally, the compound's ability to cross cell membranes suggests that it may be suitable for oral administration, which would enhance its clinical applicability.

The synthesis of [(2-Methoxy-5-methylphenyl)carbamoyl](phenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis, coupled with modern purification methods like high-performance liquid chromatography (HPLC), have been instrumental in achieving these results. These advancements not only facilitate research but also pave the way for large-scale production if future clinical trials prove successful.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic index and minimizing potential side effects. Initial pharmacokinetic studies suggest that it exhibits moderate bioavailability and a reasonable half-life, indicating its potential for repeated dosing regimens. Further studies are needed to fully characterize these properties and identify any liabilities that may need addressing before clinical translation.

In conclusion, [(2-Methoxy-5-methylphenyl)carbamoyl](phenyl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 438610-09-4) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover more about its mechanisms of action and pharmacokinetic profile, this compound holds significant potential for addressing unmet medical needs across various therapeutic areas.